Cas no 88589-76-8 (7H-Furo[3,2-g][1]benzopyran-7-one, 9-hydroxy-5-methyl-)

7H-Furo[3,2-g][1]benzopyran-7-one, 9-hydroxy-5-methyl- structure
88589-76-8 structure
Product Name:7H-Furo[3,2-g][1]benzopyran-7-one, 9-hydroxy-5-methyl-
CAS No:88589-76-8
MF:C12H8O4
MW:216.189523696899
CID:627671
PubChem ID:46704104
Update Time:2025-04-19

7H-Furo[3,2-g][1]benzopyran-7-one, 9-hydroxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 7H-Furo[3,2-g][1]benzopyran-7-one, 9-hydroxy-5-methyl-
    • 9-hydroxy-5-methylfuro[3,2-g]chromen-7-one
    • DTXSID80673716
    • 88589-76-8
    • CHEMBL1164635
    • 9-Hydroxy-5-methyl-7H-furo[3,2-g][1]benzopyran-7-one
    • Inchi: 1S/C12H8O4/c1-6-4-9(13)16-12-8(6)5-7-2-3-15-11(7)10(12)14/h2-5,14H,1H3
    • InChI Key: GMUKRCCECVRGDL-UHFFFAOYSA-N
    • SMILES: O1C(C=C(C)C2C=C3C=COC3=C(C1=2)O)=O

Computed Properties

  • Exact Mass: 216.04225873g/mol
  • Monoisotopic Mass: 216.04225873g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 59.7Ų
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